Cas no 422526-66-7 (7-chloro-3-2-(morpholin-4-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

• Product Name: 7-chloro-3-2-(morpholin-4-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 422526-66-7
• MF: C₁₄H₁₆ClN₃O₂S
• MW: 325.813740730286
• CID: 6598236
• Update Time: 2025-05-20

7-chloro-3-2-(morpholin-4-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-chloro-3-2-(morpholin-4-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• 4(1H)-Quinazolinone, 7-chloro-2,3-dihydro-3-[2-(4-morpholinyl)ethyl]-2-thioxo-

• Inchi： 1S/C14H16ClN3O2S/c15-10-1-2-11-12(9-10)16-14(21)18(13(11)19)4-3-17-5-7-20-8-6-17/h1-2,9H,3-8H2,(H,16,21)
• InChI Key： WUJPBDWUVIQZNU-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(Cl)=C2)C(=O)N(CCN2CCOCC2)C1=S

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 481.0±55.0 °C(Predicted)
• pka: 10.62±0.20(Predicted)

Additional information on 7-chloro-3-2-(morpholin-4-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

Introduction to 7-Chloro-3-(2-(morpholin-4-yl)ethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 422526-66-7)

7-Chloro-3-(2-(morpholin-4-yl)ethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one, also known by its CAS number 422526-66-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazolines and is characterized by its unique structural features, including a chloro-substituted quinazoline ring and a morpholine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The quinazoline scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate various biological targets. 7-Chloro-3-(2-(morpholin-4-yl)ethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one specifically has been studied for its potential as an inhibitor of various enzymes and receptors, making it a promising candidate for drug development. Recent research has focused on its anti-inflammatory and anti-cancer properties, which are attributed to its ability to interact with specific protein targets.

In terms of its chemical structure, 7-Chloro-3-(2-(morpholin-4-yl)ethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one features a chloro substituent at the 7-position of the quinazoline ring. This substitution can influence the compound's lipophilicity and thus its ability to cross cell membranes. The presence of the morpholine moiety at the 3-position adds polarity and can enhance the compound's solubility in aqueous environments. The sulfanylidene group at the 2-position further contributes to the compound's reactivity and stability.

Recent studies have highlighted the potential of 7-Chloro-3-(2-(morpholin-4-yl)ethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one as an anti-inflammatory agent. In vitro experiments have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This property makes it a potential therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, 7-Chloro-3-(2-(morpholin-4-yl)ethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one has demonstrated promising anti-cancer activities. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For instance, it has been found to inhibit the PI3K/Akt/mTOR pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis.

The pharmacokinetic properties of 7-Chloro-3-(2-(morpholin-4-yl)ethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one have also been investigated. Its oral bioavailability is moderate to high, which is advantageous for drug development. Additionally, it exhibits good metabolic stability in liver microsomes and low toxicity in preclinical models. These properties suggest that it could be developed into a viable therapeutic agent with minimal side effects.

In conclusion, 7-Chloro-3-(2-(morpholin-4-yl)ethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 422526-66-7) is a promising compound with significant potential in both anti-inflammatory and anti-cancer therapies. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical applications. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel therapeutic strategies.